Cas no 2228375-67-3 (tert-butyl N-4-(carbamimidoylmethyl)-2-chlorophenylcarbamate)

• Product Name: tert-butyl N-4-(carbamimidoylmethyl)-2-chlorophenylcarbamate
• CAS No: 2228375-67-3
• MF: C₁₃H₁₈ClN₃O₂
• MW: 283.753921985626
• CID: 5865957
• PubChem ID: 165674345
• Update Time: 2025-08-04

tert-butyl N-4-(carbamimidoylmethyl)-2-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(carbamimidoylmethyl)-2-chlorophenylcarbamate
• tert-butyl N-[4-(carbamimidoylmethyl)-2-chlorophenyl]carbamate
• 2228375-67-3
• EN300-1899866

• Inchi： 1S/C13H18ClN3O2/c1-13(2,3)19-12(18)17-10-5-4-8(6-9(10)14)7-11(15)16/h4-6H,7H2,1-3H3,(H3,15,16)(H,17,18)
• InChI Key： GPCAWANVLHJJIN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC(=O)OC(C)(C)C)CC(=N)N

Computed Properties

• Exact Mass: 283.1087545g/mol
• Monoisotopic Mass: 283.1087545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 88.2Ų

Additional information on tert-butyl N-4-(carbamimidoylmethyl)-2-chlorophenylcarbamate

tert-butyl N-4-(carbamimidoylmethyl)-2-chlorophenylcarbamate: A Comprehensive Overview

The compound with CAS No. 2228375-67-3, commonly referred to as tert-butyl N-4-(carbamimidoylmethyl)-2-chlorophenylcarbamate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a tert-butyl group, a carbamimidoylmethyl substituent, and a chlorophenyl moiety. Its intricate molecular architecture makes it a valuable compound for exploring various chemical reactions and potential applications in drug development.

Recent studies have highlighted the potential of tert-butyl N-4-(carbamimidoylmethyl)-2-chlorophenylcarbamate in the synthesis of bioactive molecules. Researchers have demonstrated that this compound can serve as an intermediate in the construction of complex heterocyclic frameworks, which are often found in natural products and therapeutic agents. For instance, its ability to undergo nucleophilic substitution reactions has been leveraged to create novel analogs with enhanced pharmacological properties.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the chlorophenyl derivative. Subsequent steps involve the introduction of the carbamimidoylmethyl group and the tert-butyl substituent through carefully controlled reactions. The optimization of these steps has been a focus of recent research, with chemists exploring greener and more efficient methodologies to enhance yield and purity.

In terms of physical properties, tert-butyl N-4-(carbamimidoylmethyl)-2-chlorophenylcarbamate exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been thoroughly investigated, revealing that it is resistant to hydrolysis under neutral conditions but can undergo degradation in strongly acidic or basic environments.

The applications of this compound are diverse, ranging from its use as an intermediate in pharmaceutical research to its role in agrochemical development. For example, recent studies have explored its potential as a precursor for herbicides with improved selectivity and efficacy. Additionally, its unique reactivity has made it a valuable tool in the study of enzyme mechanisms and catalytic processes.

From an environmental perspective, the ecological impact of tert-butyl N-4-(carbamimidoylmethyl)-2-chlorophenylcarbamate has been a subject of interest. Research indicates that it exhibits low toxicity to aquatic organisms under standard test conditions, suggesting that it may pose minimal risk to ecosystems when used responsibly. However, further studies are required to fully understand its long-term effects and degradation pathways.

In conclusion, tert-butyl N-4-(carbamimidoylmethyl)-2-chlorophenylcarbamate stands out as a versatile and intriguing compound with significant potential across multiple disciplines. Its unique chemical properties, coupled with recent advancements in its synthesis and application, position it as a key player in the development of innovative chemical solutions. As research continues to unfold, this compound is likely to contribute even more significantly to the advancement of science and technology.